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Compound of Interest

Compound Name: Z-D-Ser(TBu)-OH

Cat. No.: B554292

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Z-D-
Ser(TBu)-OH, a serine derivative. The information is compiled from publicly available safety
data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Z-D-Ser(TBu)-OH is presented
below. These properties are essential for understanding the substance's behavior and for
designing safe handling and storage procedures.
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Property Value Source(s)
Molecular Formula C15H21NO5 [1112]

Molecular Weight 295.33 g/mol [2][3]

CAS Number 65806-90-8 [1][2114]
Appearance White to off-white powder No specific citation
Boiling Point 266.0 £ 30.0 °C at 760 mmHg [4]

Flash Point 114.6 £+ 24.6 °C [4]

Density 1.2+0.1 g/cm3 [4]

Storage Temperature

-20°Cto -15°C

[2]14]

Hazard Identification and Toxicology

Z-D-Ser(TBu)-OH is classified as harmful.[4] The primary routes of exposure and associated

hazards are outlined below.

Hazard Classification

Description

Source(s)

Acute Oral Toxicity

Harmful if swallowed.

[4]

Acute Dermal Toxicity

Harmful in contact with skin.

[4]

Acute Inhalation Toxicity

Harmful if inhaled.

[4]

Eye Irritation

May cause eye irritation.

[4]

Skin Irritation

May cause skin irritation.

[4]

Respiratory Irritation

May cause respiratory tract

irritation.

[4]

Toxicological Data: Detailed toxicological data, such as LD50 or LC50 values, are not readily

available in the searched resources.[4]

Safe Handling and Storage Workflow
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Proper handling and storage are critical to minimize exposure and ensure the stability of Z-D-
Ser(TBu)-OH. The following workflow diagram illustrates the key steps for safe management of
this compound in a laboratory setting.
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Receiving and Storage

Receive Shipment

l

Visually Inspect Container for Damage

l

Store in a Cool, Dry, Well-Ventilated Area at -15°C to -20°C

I
Preparation for Use
1

;—|and|ing and Use

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

'

Use in a Chemical Fume Hood

A

Avoid Inhalation of Dust Avoid Contact with Skin and Eyes

/

Wash Hands Thoroughly After Handling

iAfter Use
1

T
Waste eisposal

Dispose of Waste in Accordance with Local, State, and Federal Regulations

i

Do Not Allow to Enter Drains or Waterways

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Z-D-Ser(TBu)-OH.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Z-D-
Ser(TBu)-OH to prevent exposure.

PPE Type Specification Purpose Source(s)

Safety glasses with )
_ _ _ Protects against
Eye Protection side shields or [4105][6]
splashes and dust.
goggles.

Chemical-resistant
Hand Protection gloves (e.g., nitrile Prevents skin contact.  [4][7]
rubber).

Protects skin and
Body Protection Laboratory coat. clothing from [41[6]

contamination.

Use in a well-
ventilated area or
under a fume hood. A o ) )
) ) ) Minimizes inhalation
Respiratory Protection  respirator may be [4]
) of dust.
required for large
quantities or in case of

insufficient ventilation.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial. The following
diagram outlines the recommended first aid procedures for different routes of exposure.
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First Aid for Z-D-Ser(TBu)-OH Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Immediately Wash Skin with Soap and Water for at Least 15 Minutes| Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Remove Contaminated Clothing Occasionally Lifting the Upper and Lower Eyelids

Seek Medical Attention if Irritation Persists

Do NOT Induce Vomiting

If Breathing is Difficult, Give Oxygen Wash Out Mouth with Water

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Procedures for Z-D-Ser(TBu)-OH Exposure.

Fire Fighting Measures and Accidental Release

Fire Fighting Measures:

 Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon monoxide and nitrogen oxides.[4]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment to prevent dust
inhalation and contact with skin and eyes.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Stability and Reactivity

o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, and sparks.[4]

e Incompatible Materials: Strong oxidizing agents.[4]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide and nitrogen oxides.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal safety data sheet (SDS). It is the responsibility of the user to conduct a thorough
risk assessment before handling Z-D-Ser(TBu)-OH and to ensure that all safety procedures
are in accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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